11beta,17,21-Trihydroxypregn-4-ene-3,20-dione 21-valerate
11beta,17,21-Trihydroxypregn-4-ene-3,20-dione 21-valerate
Brand Name:
Vulcanchem
CAS No.:
6678-00-8
VCID:
VC0044086
InChI:
InChI=1S/C26H38O6/c1-4-5-6-22(30)32-15-21(29)26(31)12-10-19-18-8-7-16-13-17(27)9-11-24(16,2)23(18)20(28)14-25(19,26)3/h13,18-20,23,28,31H,4-12,14-15H2,1-3H3/t18-,19-,20-,23+,24-,25-,26-/m0/s1
SMILES:
CCCCC(=O)OCC(=O)C1(CCC2C1(CC(C3C2CCC4=CC(=O)CCC34C)O)C)O
Molecular Formula:
C26H38O6
Molecular Weight:
446.6 g/mol
11beta,17,21-Trihydroxypregn-4-ene-3,20-dione 21-valerate
CAS No.: 6678-00-8
Reference Standards
VCID: VC0044086
Molecular Formula: C26H38O6
Molecular Weight: 446.6 g/mol
| CAS No. | 6678-00-8 |
|---|---|
| Product Name | 11beta,17,21-Trihydroxypregn-4-ene-3,20-dione 21-valerate |
| Molecular Formula | C26H38O6 |
| Molecular Weight | 446.6 g/mol |
| IUPAC Name | [2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] pentanoate |
| Standard InChI | InChI=1S/C26H38O6/c1-4-5-6-22(30)32-15-21(29)26(31)12-10-19-18-8-7-16-13-17(27)9-11-24(16,2)23(18)20(28)14-25(19,26)3/h13,18-20,23,28,31H,4-12,14-15H2,1-3H3/t18-,19-,20-,23+,24-,25-,26-/m0/s1 |
| Standard InChIKey | XHDMDWMKAYYIRK-FZNHGJLXSA-N |
| Isomeric SMILES | CCCCC(=O)OCC(=O)[C@]1(CC[C@@H]2[C@@]1(C[C@@H]([C@H]3[C@H]2CCC4=CC(=O)CC[C@]34C)O)C)O |
| SMILES | CCCCC(=O)OCC(=O)C1(CCC2C1(CC(C3C2CCC4=CC(=O)CCC34C)O)C)O |
| Canonical SMILES | CCCCC(=O)OCC(=O)C1(CCC2C1(CC(C3C2CCC4=CC(=O)CCC34C)O)C)O |
| Synonyms | Cortisol 21-Valerate; 2-((8S,9S,10R,11S,13S,14S,17R)-11,17-Dihydroxy-10,13-dimethyl-3-oxo-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)-2-oxoethyl Pentanoate |
| PubChem Compound | 111229 |
| Last Modified | Nov 11 2021 |
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